molecular formula C14H22N2OS B4895172 5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide

5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide

Cat. No. B4895172
M. Wt: 266.40 g/mol
InChI Key: HRHQOGOSPPXPLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide, commonly known as Etizolam, is a thienodiazepine derivative, which acts as a central nervous system depressant. It is a popular drug in the research community, and its unique pharmacological properties make it an attractive research candidate.

Mechanism of Action

Etizolam binds to the benzodiazepine site on the GABA-A receptor, enhancing the effect of GABA, a neurotransmitter that inhibits the activity of neurons in the brain. This leads to a decrease in neuronal activity, resulting in the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects:
Etizolam has been shown to reduce anxiety, induce sedation and relaxation, and promote sleep. It has also been shown to have muscle relaxant and anticonvulsant properties. However, prolonged use of Etizolam can lead to the development of tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

Etizolam is an attractive research candidate due to its unique pharmacological properties and its similarity to other benzodiazepines. It has a rapid onset of action and a short half-life, making it ideal for laboratory experiments. However, its potential for abuse and dependence limits its use in clinical research.

Future Directions

There is a need for further research on the potential therapeutic uses of Etizolam, particularly in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. Additionally, more research is needed to understand the long-term effects of Etizolam use, including its potential for tolerance, dependence, and withdrawal. Finally, there is a need for the development of safer and more effective drugs with similar pharmacological properties as Etizolam.
In conclusion, Etizolam is a thienodiazepine derivative with unique pharmacological properties that make it an attractive research candidate. Its anxiolytic, sedative, and hypnotic effects have been extensively studied, and it has potential therapeutic uses in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. However, its potential for abuse, dependence, and withdrawal limits its use in clinical research. Further research is needed to understand the long-term effects of Etizolam use and to develop safer and more effective drugs with similar pharmacological properties.

Synthesis Methods

Etizolam can be synthesized through a multi-step process involving the reaction of thiophene-2-carboxylic acid with ethyl magnesium bromide, followed by the reaction of the resulting intermediate with 2-(1-piperidinyl)ethylamine. The final product is obtained through crystallization and purification.

Scientific Research Applications

Etizolam has been extensively studied for its anxiolytic, sedative, and hypnotic effects. It has also been investigated for its potential use in the treatment of insomnia, anxiety disorders, and alcohol withdrawal syndrome. Additionally, Etizolam has been studied for its potential as an anticonvulsant and muscle relaxant.

properties

IUPAC Name

5-ethyl-N-(2-piperidin-1-ylethyl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22N2OS/c1-2-12-6-7-13(18-12)14(17)15-8-11-16-9-4-3-5-10-16/h6-7H,2-5,8-11H2,1H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRHQOGOSPPXPLZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(S1)C(=O)NCCN2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-ethyl-N-[2-(piperidin-1-yl)ethyl]thiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.